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Introduction: Argyrins are a class of naturally produced cyclic octapeptides with significant
antimicrobial properties, particularly against multidrug-resistant bacteria like Pseudomonas
aeruginosa.[1][2] Their mechanism of action involves the inhibition of protein synthesis, a
critical cellular process, making them a promising avenue for novel antibiotic development.[2]
[3] Understanding the precise molecular interactions between argyrins and their target is
paramount for structure-based drug design and optimization. This document details the
application of Cryo-Electron Microscopy (Cryo-EM) to elucidate the high-resolution structure of
the Argyrin B (ArgB), a representative member of the argyrin family, in complex with the
bacterial ribosome and Elongation Factor G (EF-G). The findings reveal that ArgB traps EF-G
on the ribosome, stalling the process of translocation during protein synthesis.[1][4]

Mechanism of Action: Structural and kinetic analyses have demonstrated that Argyrin B does
not prevent EF-G from binding to the ribosome, as previously suggested. Instead, it binds to
EF-G once it is already associated with the ribosome.[1][4] ArgB occupies a distinct site on EF-
G, at the interface of domains IIl and V.[1][5] This binding event locks EF-G in a specific
conformation after GTP hydrolysis, thereby inhibiting the subsequent conformational changes
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required for the completion of tRNA and mRNA translocation and the eventual release of EF-G
from the ribosome.[2][4] This mechanism effectively traps the ribosome in an intermediate state
of translocation, leading to a halt in protein synthesis.[3]
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Mechanism of Argyrin B Action on Ribosomal Translocation
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General Workflow for Cryo-EM Structural Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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